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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569 Get Quote

Technical Support Center: Reactive Orange 13
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the wash fastness of Reactive
Orange 13.

Frequently Asked Questions (FAQs)
Q1: What is Reactive Orange 13 and why is wash fastness important?

Reactive Orange 13 is a monochlorotriazine (MCT) reactive dye used for dyeing cellulosic

fibers like cotton, viscose, and linen, as well as protein fibers like wool and silk. It forms a

covalent bond with the fiber, which theoretically imparts excellent wash fastness. However,

incomplete fixation and residual hydrolyzed dye can lead to poor wash fastness, causing color

bleeding and staining of other garments during laundering. Achieving high wash fastness is

critical for the quality and durability of the final product.

Q2: What are the main causes of poor wash fastness with Reactive Orange 13?

The primary causes of poor wash fastness are:

Hydrolysis of the dye: In the alkaline dyeing bath, the reactive group of the dye can react

with water (hydrolysis) instead of the fiber. This hydrolyzed dye has no affinity for the fiber

and remains loosely on the surface.
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Incomplete fixation: Suboptimal dyeing conditions (e.g., incorrect pH, temperature, or time)

can lead to incomplete reaction between the dye and the fiber.

Ineffective washing-off process: Failure to completely remove unfixed and hydrolyzed dye

from the fabric surface after dyeing is a major contributor to poor wash fastness.

Q3: What is the role of salt in the dyeing process with Reactive Orange 13?

Salt, typically sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), is used as an electrolyte in

the dyebath. Its primary function is to neutralize the negative surface charge of the cellulosic

fiber in water, which would otherwise repel the anionic dye molecules. This reduction in

repulsion facilitates the exhaustion of the dye from the liquor onto the fiber surface, making the

subsequent fixation step more efficient.

Q4: How does pH affect the dyeing process and wash fastness?

The pH of the dyebath is a critical parameter. The initial dyeing phase (exhaustion) is typically

carried out under neutral or slightly acidic conditions. Fixation, the chemical reaction between

the dye and the fiber, requires alkaline conditions (pH 10.5-11.5). If the pH is too low during

fixation, the reaction will be incomplete. If the pH is too high, the rate of dye hydrolysis will

increase significantly, leading to a lower fixation yield and consequently, poorer wash fastness.

Q5: Can after-treatments improve the wash fastness of fabrics dyed with Reactive Orange 13?

Yes, after-treatments with cationic fixing agents can significantly improve wash fastness. These

agents are positively charged polymers that form a complex with the negatively charged

(anionic) dye molecules that are not covalently bonded to the fiber. This complex is insoluble

and has a high molecular weight, which helps to trap the dye on the fiber surface and prevent it

from being washed away.
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Problem Possible Cause Recommended Solution

Color bleeding in the first few

washes.

Incomplete removal of unfixed

and hydrolyzed dye.

Improve the post-dyeing

washing-off (soaping) process.

Ensure multiple hot and cold

rinses. Use an effective

soaping agent at the boil.

Staining of adjacent white

fabric during washing.

Significant amount of

hydrolyzed dye remaining on

the fabric.

Optimize the dyeing process to

maximize fixation (check pH,

temperature, and time).

Implement a thorough soaping

procedure. Consider using a

cationic fixing agent after

washing.

Dull or uneven shade after

washing.

Premature hydrolysis of the

dye due to incorrect pH during

dye application.

Ensure the initial dyebath is

neutral to slightly acidic before

adding alkali for fixation. Add

the alkali gradually to control

the pH rise.

Wash fastness is poor even

after using a fixing agent.

The fixing agent was applied to

a fabric that was not

thoroughly washed. The fixing

agent is forming a complex

with a large amount of loose

dye.

Always ensure the fabric is

rigorously washed to remove

as much unfixed dye as

possible before applying the

fixing agent.

Change in shade after

applying a cationic fixing

agent.

Some cationic fixing agents

can cause a slight change in

the shade of the dyed fabric.

Test the fixing agent on a

small, inconspicuous area first.

Select a high-quality fixing

agent known for minimal

shade alteration.

Experimental Protocols
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Standard Dyeing Protocol for Cotton with Reactive
Orange 13
This protocol is a representative method for dyeing cotton fabric with Reactive Orange 13 to

achieve good wash fastness.

Materials:

Scoured and bleached 100% cotton fabric

Reactive Orange 13

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Acetic acid

Soaping agent (e.g., non-ionic detergent)

Laboratory dyeing machine (e.g., Launder-Ometer)

Procedure:

Dye Bath Preparation:

Set the liquor ratio (the ratio of the weight of the dyeing liquor to the weight of the fabric) to

20:1.

Add the required amount of Reactive Orange 13 (e.g., 1% on weight of fabric, o.w.f) to

the water and stir until fully dissolved.

Add the required amount of salt (e.g., 60 g/L NaCl).

Adjust the pH of the dyebath to 6.5-7.0 using a small amount of acetic acid if necessary.

Dyeing (Exhaustion):
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Introduce the cotton fabric into the dyebath at room temperature.

Raise the temperature to 80°C over 30 minutes.

Run the machine at this temperature for 30 minutes to allow for dye exhaustion.

Fixation:

Cool the dyebath to 60°C.

Add the required amount of sodium carbonate (e.g., 20 g/L), dissolved in a small amount

of water, to the dyebath gradually over 10-15 minutes. This will raise the pH to

approximately 11.

Continue the dyeing process at 60°C for 60 minutes for fixation.

Washing-off (Soaping):

Drain the dyebath.

Rinse the fabric thoroughly with cold water.

Rinse with hot water (70-80°C).

Treat the fabric with a solution of soaping agent (e.g., 2 g/L) at the boil (95-100°C) for 15

minutes.

Rinse with hot water.

Rinse with cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L).

Final cold rinse.

Dry the fabric.

After-treatment with a Cationic Fixing Agent
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Materials:

Dyed and thoroughly washed cotton fabric

Cationic fixing agent

Acetic acid

Procedure:

Bath Preparation:

Prepare a fresh bath with a liquor ratio of 20:1.

Add the cationic fixing agent (e.g., 2% o.w.f).

Adjust the pH of the bath to 5.5-6.5 with acetic acid.

Treatment:

Introduce the washed and still damp fabric into the bath.

Raise the temperature to 40°C.

Run for 20 minutes.

Drying:

Hydroextract the fabric.

Dry the fabric at 100-120°C.

Wash Fastness Testing (ISO 105-C06)
This is a standard method to evaluate the wash fastness of the dyed fabric.

Materials:

Dyed fabric specimen (40 mm x 100 mm)
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Multifibre adjacent fabric (e.g., DW type containing wool, acrylic, polyester, nylon, cotton, and

acetate)

Standard ECE detergent

Sodium perborate

Stainless steel balls (6 mm diameter)

Launder-Ometer or similar wash fastness tester

Procedure:

Sample Preparation: Sew the dyed fabric specimen onto the multifibre adjacent fabric.

Washing:

Prepare the wash liquor according to the specific C06 test method (e.g., C2S for a 60°C

wash). This typically involves 4 g/L ECE detergent and 1 g/L sodium perborate.

Place the sample, 10 stainless steel balls, and 150 mL of the wash liquor into a stainless

steel container.

Run the test in the Launder-Ometer for 30 minutes at the specified temperature (e.g.,

60°C).

Rinsing and Drying:

Rinse the sample twice in cold distilled water.

Squeeze out excess water.

Dry the sample in air at a temperature not exceeding 60°C.

Assessment:

Assess the change in color of the dyed specimen and the staining of the different fibers in

the multifibre fabric using the standard Grey Scales under a standardized light source. The
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rating is from 1 (poor) to 5 (excellent).

Data Presentation
The following tables provide illustrative data on how different parameters can affect the wash

fastness of a typical monochlorotriazine reactive orange dye on cotton. The wash fastness is

rated on the Grey Scale for color change (1-5, where 5 is no change).

Table 1: Effect of Fixation Temperature on Wash Fastness

Fixation Temperature (°C) Wash Fastness Rating (Color Change)

40 2-3

50 3-4

60 4-5

70 4

80 3-4

Table 2: Effect of Fixation pH on Wash Fastness

Fixation pH Wash Fastness Rating (Color Change)

9.5 3

10.5 4

11.0 4-5

11.5 4

12.0 3-4

Table 3: Effect of After-treatment on Wash Fastness
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Treatment Wash Fastness Rating (Color Change)

Standard Dyeing (No After-treatment) 3-4

Standard Dyeing + Cationic Fixing Agent 4-5

Visualizations

Dyeing Process Washing-off Process Optional After-treatment

Dye Bath Preparation
(Dye, Salt, pH 6.5-7.0)

Exhaustion
(80°C, 30 min)

Fixation
(Alkali, 60°C, 60 min) Cold Rinse Hot Rinse Soaping at Boil

(15 min) Hot Rinse Cold Rinse Neutralization Final Cold Rinse Cationic Fixing Agent
(40°C, 20 min)

If required

Dyed FabricFinal Product

Dyed Fabric with
Improved Wash Fastness

Final Product

Click to download full resolution via product page

Caption: Experimental workflow for dyeing cotton with Reactive Orange 13.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1594569?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Causes

Improvement Strategies

Poor Wash Fastness

Dye Hydrolysis Incomplete Fixation Ineffective Washing-off

Optimize Dyeing Parameters
(pH, Temp, Time)

Mitigated by Mitigated by

Thorough Soaping
(Hot Wash, Soaping Agent)

Addressed by

Use Cationic Fixing Agent

Compensated by

Improved Wash Fastness

Click to download full resolution via product page

Caption: Relationship between causes and solutions for poor wash fastness.

Anionic Reactive Dye
(e.g., Reactive Orange 13)

Insoluble Dye-Fixing Agent Complex

Electrostatic
Attraction

Cellulosic Fiber
(e.g., Cotton)

Cationic Fixing Agent

Adheres to Fiber Surface

Click to download full resolution via product page

Caption: Mechanism of a cationic fixing agent in improving wash fastness.
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[https://www.benchchem.com/product/b1594569#how-to-improve-the-wash-fastness-of-
reactive-orange-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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